Cas no 339018-73-4 ((E)-2-(4-[(4-CHLOROBENZYL)OXY]-3-METHOXYPHENYL)-N-(3-METHOXYBENZYL)-1-ETHENESULFONAMIDE)

• Product Name: (E)-2-(4-[(4-CHLOROBENZYL)OXY]-3-METHOXYPHENYL)-N-(3-METHOXYBENZYL)-1-ETHENESULFONAMIDE
• CAS No: 339018-73-4
• MF: C₂₄H₂₄ClNO₅S
• MW: 473.969064712524
• CID: 5264832
• Update Time: 2026-03-09

(E)-2-(4-[(4-CHLOROBENZYL)OXY]-3-METHOXYPHENYL)-N-(3-METHOXYBENZYL)-1-ETHENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-[(4-CHLOROBENZYL)OXY]-3-METHOXYPHENYL)-N-(3-METHOXYBENZYL)-1-ETHENESULFONAMIDE
• (E)-2-{4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl}-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide
• (E)-2-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-N-[(3-methoxyphenyl)methyl]ethenesulfonamide
• (E)-2-{4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}-N-(3-methoxybenzyl)-1-ethenesulfonamide

• Inchi： 1S/C24H24ClNO5S/c1-29-22-5-3-4-20(14-22)16-26-32(27,28)13-12-18-8-11-23(24(15-18)30-2)31-17-19-6-9-21(25)10-7-19/h3-15,26H,16-17H2,1-2H3/b13-12+
• InChI Key： ZYQRMFOIUWXGLG-OUKQBFOZSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC(=CC=1OC)/C=C/S(NCC1C=CC=C(C=1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 674
• XLogP3: 4.8
• Topological Polar Surface Area: 82.2